Cas no 321433-35-6 (N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE)

• Product Name: N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE
• CAS No: 321433-35-6
• MF: C₁₆H₁₄Cl₂F₃N₃O₂S
• MW: 440.267470836639
• CID: 5155817
• Update Time: 2025-07-01

N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE
• 4-chloro-N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-methyl-N-(prop-2-en-1-yl)benzene-1-sulfonohydrazide

• Inchi： 1S/C16H14Cl2F3N3O2S/c1-3-8-24(27(25,26)13-6-4-12(17)5-7-13)23(2)15-14(18)9-11(10-22-15)16(19,20)21/h3-7,9-10H,1,8H2,2H3
• InChI Key： WTYHSUXGGRMNOC-UHFFFAOYSA-N
• SMILES： C1(S(N(CC=C)N(C2=NC=C(C(F)(F)F)C=C2Cl)C)(=O)=O)=CC=C(Cl)C=C1

Additional information on N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE

Professional Introduction to N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE (CAS No 321433-35-6)

N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE, a compound with the CAS number 321433-35-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including N'-allyl, 4-chloro, 3-chloro, 5-(trifluoromethyl), and 2-pyridinyl moieties, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and drug discovery.

The molecular framework of N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE incorporates several key features that enhance its utility in medicinal chemistry. The N'-allyl group provides a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. The 4-chloro and 3-chloro substituents introduce electrophilic centers, facilitating reactions such as nucleophilic substitution, which are crucial for constructing diverse molecular libraries. Additionally, the 5-(trifluoromethyl) group enhances lipophilicity and metabolic stability, while the 2-pyridinyl moiety contributes to binding affinity and selectivity in biological assays.

In recent years, there has been a growing interest in exploring the therapeutic potential of heterocyclic compounds, particularly those incorporating pyridine derivatives. Pyridine-based scaffolds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE aligns with this trend by offering a structurally diverse and pharmacologically relevant molecule. Its design allows for rapid optimization through structure-based drug design (SBDD) and computationally guided methods, which are increasingly integral to modern pharmaceutical development.

The synthesis of N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE involves a multi-step process that highlights the compound's synthetic accessibility. Key steps include the formation of the sulfonohydrazide core through condensation reactions, followed by functional group interconversions to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methodologies underscore the compound's suitability for large-scale production and further derivatization.

The pharmacological profile of N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE is under active investigation in several preclinical studies. Preliminary data suggest that this compound exhibits potent activity against various biological targets, including enzymes and receptors implicated in disease pathways. For instance, its interaction with specific kinases has been explored as a potential therapeutic strategy for cancer treatment. The trifluoromethyl group's influence on binding affinity and metabolic stability is particularly noteworthy, as it can significantly enhance drug-like properties such as solubility and bioavailability.

The role of computational chemistry in optimizing N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and identifying key interactions with biological targets. By leveraging these tools, researchers can accelerate the design process and minimize experimental trials. Furthermore, virtual screening methods have been employed to identify lead compounds derived from this scaffold, demonstrating its versatility as a drug discovery platform.

The environmental impact of synthesizing and utilizing N-ALLYL-4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE is also a critical consideration. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been integrated into the synthesis process, ensuring compliance with regulatory standards while maintaining high efficiency. These initiatives align with global efforts to promote sustainable pharmaceutical practices.

In conclusion, N-ALLYL-4-CHLORO-N'-[3-Chloro - 5 - (Trifluoromethyl) - 2 - Pyridinyl] - N' - Methylbenzenesulfonohydrazide (CAS No 321433 - 35 - 6) represents a significant advancement in chemical biology and pharmaceutical research. Its intricate molecular structure, characterized by multiple functional groups such as N' - allyl, 4-chloro, 3-chloro, 5 - (trifluoromethyl), and 2-pyridinyl, makes it a versatile scaffold for drug discovery. The compound's potential applications in oncology, inflammation, and other therapeutic areas are under active investigation, supported by cutting-edge synthetic methodologies and computational tools. As research continues to unfold, N - ALLYL - 4 - CHLORO - N' - [3 - CHLORO - 5 - (TRIFLUORMETHYL) - 2 - PYRIDINYL] - N' - METHYLBENZENESULFONOHYDRAZIDE is poised to make substantial contributions to the field of medicinal chemistry.